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Compound of Interest

Compound Name: (-)-Lariciresinol

Cat. No.: B1260115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(-)-Lariciresinol, a naturally occurring lignan found in various plants, has garnered significant

scientific interest due to its diverse and potent biological activities. This technical guide

provides an in-depth overview of the current understanding of (-)-Lariciresinol's mechanisms

of action, supported by quantitative data, detailed experimental protocols, and visual

representations of key signaling pathways.

Core Biological Activities and Quantitative Data
(-)-Lariciresinol exhibits a broad spectrum of pharmacological effects, including anticancer,

anti-inflammatory, antioxidant, and anti-diabetic properties. The following tables summarize the

key quantitative data from various in vitro and in vivo studies.

Table 1: Anticancer and Cytotoxic Activity of (-)-Lariciresinol
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Cell Line Activity
Concentration/Dos
age

Key Findings

HepG2 (Human Liver

Cancer)
Induces apoptosis

100-400 µg/mL (24-72

h)

Triggers the

mitochondrial-

mediated apoptosis

pathway.[1][2]

SKBr3 (Human Breast

Cancer)
Induces apoptosis 72 h

Causes morphological

changes, decreases

cell growth and

survival.[1]

MCF-7 (Human

Breast Cancer)
Inhibits tumor growth

20 or 100 mg/kg of

diet (in mice)

Enhanced tumor cell

apoptosis and

increased estrogen

receptor beta

expression.[3]

DMBA-induced

mammary tumors
Inhibits tumor growth

3 or 15 mg/kg body

weight (p.o. daily for 9

weeks in rats)

Inhibited tumor growth

and angiogenesis.[3]

Table 2: Enzyme Inhibition and Anti-Diabetic Effects of (-)-Lariciresinol

Enzyme/Target
Inhibition/Effe
ct

IC50 / Ki Value
In Vivo Model
(Dosage)

Key Findings

α-glucosidase Inhibition
IC50: 6.97 µM,

Ki: 0.046 µM

Streptozotocin-

induced diabetic

mice (10 mg/kg,

p.o., 3 weeks)

Acts as a

competitive

inhibitor,

activates insulin

signaling, leading

to GLUT4

translocation and

augmented

glucose uptake.

[1][4]
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Table 3: Antifungal Activity of (-)-Lariciresinol

Fungal Species Minimum Inhibitory Concentration (MIC)

Candida albicans 25 µg/mL

Trichosporon beigelii 12.5 µg/mL

Malassezia furfur 25 µg/mL

Table 4: Anti-inflammatory and Antioxidant Activity of (-)-Lariciresinol

Model System Activity
Concentration/Dos
age

Key Findings

Complete Freund's

adjuvant-induced

arthritis in rats

Anti-inflammatory
10-30 mg/kg (i.p., 28

days)

Regulates TGF-β and

NF-κB pathways.[1]

RAW 264.7 murine

macrophages
Antioxidant Not specified

Decreases ROS

generation and

increases antioxidant

enzyme levels via

Nrf2-mediated HO-1

induction.[5][6]

DPPH radical

scavenging assay
Antioxidant

IC50: 34.4 µM (for a

synthesized

derivative)

Demonstrates potent

radical scavenging

activity.[7]

Influenza A virus-

infected A549 cells
Anti-inflammatory Not specified

Suppressed the

expression of pro-

inflammatory

molecules like IL-6

and TNF-α.[8]

Key Signaling Pathways Modulated by (-)-
Lariciresinol
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(-)-Lariciresinol exerts its biological effects by modulating several critical signaling pathways.

The diagrams below, generated using Graphviz, illustrate these mechanisms.

Induction of Apoptosis in Cancer Cells
(-)-Lariciresinol has been shown to induce apoptosis in cancer cells, primarily through the

mitochondrial-mediated pathway. This involves the regulation of Bcl-2 family proteins, leading

to mitochondrial dysfunction, cytochrome c release, and subsequent activation of the caspase

cascade.[2][9]
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Mitochondrial-Mediated Apoptosis Pathway Induced by (-)-Lariciresinol
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Caption: Mitochondrial-Mediated Apoptosis Pathway.
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Antioxidant and Anti-inflammatory Response via Nrf2
Pathway
(-)-Lariciresinol enhances the cellular antioxidant defense system by activating the Nrf2

signaling pathway. This leads to the upregulation of antioxidant enzymes such as heme

oxygenase-1 (HO-1), which helps in mitigating oxidative stress and inflammation.[5][6] The

activation of Nrf2 by (-)-Lariciresinol is mediated through the p38 MAPK pathway.[5][6]
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Nrf2-Mediated Antioxidant Response by (-)-Lariciresinol
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Caption: Nrf2-Mediated Antioxidant Response.
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Anti-Diabetic Mechanism of Action
(-)-Lariciresinol exhibits anti-diabetic properties through a dual mechanism: inhibiting the α-

glucosidase enzyme and enhancing insulin signaling. This leads to reduced postprandial

hyperglycemia and improved glucose uptake in peripheral tissues.[4]

Anti-Diabetic Mechanism of (-)-Lariciresinol
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Caption: Anti-Diabetic Mechanism of Action.
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Experimental Protocols
This section provides an overview of the methodologies for key experiments cited in the

literature to assess the biological activity of (-)-Lariciresinol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay
This assay is commonly used to evaluate the antioxidant capacity of a compound.[10][11][12]

[13]

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an

antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-

colored diphenylpicrylhydrazine, leading to a decrease in absorbance at 517 nm.

General Protocol:

Preparation of DPPH solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a

suitable solvent like methanol or ethanol.

Reaction Mixture: A defined volume of the DPPH solution is mixed with various

concentrations of (-)-Lariciresinol. A control is prepared with the solvent instead of the test

compound.

Incubation: The reaction mixtures are incubated in the dark at room temperature for a

specified time (e.g., 30 minutes).

Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a

spectrophotometer.

Calculation: The percentage of radical scavenging activity is calculated using the formula: %

Scavenging = [(A_control - A_sample) / A_control] x 100 The IC50 value, the concentration

of the compound that scavenges 50% of the DPPH radicals, is then determined.
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DPPH Radical Scavenging Assay Workflow
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Caption: DPPH Radical Scavenging Assay Workflow.
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Cell Viability and Apoptosis Assays in Cancer Cell Lines
(e.g., HepG2)
These assays are fundamental for assessing the cytotoxic and pro-apoptotic effects of (-)-
Lariciresinol.[2][9]

Cell Culture: HepG2 cells are cultured in an appropriate medium (e.g., DMEM) supplemented

with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C

with 5% CO2.

CCK-8/MTT Assay for Cell Viability:

Cells are seeded in 96-well plates and allowed to adhere overnight.

Cells are then treated with various concentrations of (-)-Lariciresinol for different time points

(e.g., 24, 48, 72 hours).

A solution of CCK-8 or MTT is added to each well and incubated for a specified time.

The absorbance is measured at the appropriate wavelength to determine the number of

viable cells.

Annexin V/PI Staining for Apoptosis:

Cells are treated with (-)-Lariciresinol as described above.

Both floating and adherent cells are collected.

Cells are washed and then stained with Annexin V-FITC and Propidium Iodide (PI) according

to the manufacturer's protocol.

The stained cells are analyzed by flow cytometry to distinguish between viable, early

apoptotic, late apoptotic, and necrotic cells.

Anti-inflammatory Assay in LPS-stimulated RAW 264.7
Macrophages
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This in vitro model is used to evaluate the anti-inflammatory potential of compounds.[14][15]

[16][17][18]

Principle: Lipopolysaccharide (LPS), a component of gram-negative bacteria, stimulates

macrophages to produce pro-inflammatory mediators like nitric oxide (NO) and cytokines (e.g.,

TNF-α, IL-6). The ability of (-)-Lariciresinol to inhibit the production of these mediators is

assessed.

General Protocol:

Cell Culture: RAW 264.7 cells are cultured in DMEM with 10% FBS.

Treatment: Cells are pre-treated with various concentrations of (-)-Lariciresinol for a certain

period (e.g., 1 hour) before being stimulated with LPS (e.g., 1 µg/mL).

Nitric Oxide (NO) Measurement: After a 24-hour incubation, the cell culture supernatant is

collected. The amount of NO produced is determined by measuring the nitrite concentration

using the Griess reagent.

Cytokine Measurement (ELISA): The levels of pro-inflammatory cytokines (TNF-α, IL-6) in

the supernatant are quantified using specific ELISA kits.

Western Blot Analysis: Cell lysates are collected to analyze the protein expression levels of

key inflammatory signaling molecules (e.g., iNOS, COX-2, phosphorylated forms of NF-κB

and MAPKs).
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LPS-stimulated RAW 264.7 Macrophage Assay Workflow
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Caption: LPS-stimulated Macrophage Assay Workflow.
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Conclusion and Future Directions
(-)-Lariciresinol is a promising natural compound with a wide range of therapeutic properties.

Its ability to modulate key signaling pathways involved in cancer, inflammation, oxidative stress,

and diabetes makes it a strong candidate for further drug development. Future research should

focus on detailed pharmacokinetic and pharmacodynamic studies, as well as long-term in vivo

efficacy and safety assessments in various disease models. The elucidation of additional

molecular targets and the exploration of synergistic combinations with existing therapies will

further unlock the full therapeutic potential of (-)-Lariciresinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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